Cas no 946262-16-4 (8-(3,5-dimethylbenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 8-(3,5-dimethylbenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 946262-16-4
• MF: C₂₃H₂₇FN₂O₄S
• MW: 446.534888505936
• CID: 5514008
• Update Time: 2025-07-10

8-(3,5-dimethylbenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• Methanone, (3,5-dimethylphenyl)[4-[(4-fluoro-3-methylphenyl)sulfonyl]-1-oxa-4,8-diazaspiro[4.5]dec-8-yl]-
• 8-(3,5-dimethylbenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

• Inchi： 1S/C23H27FN2O4S/c1-16-12-17(2)14-19(13-16)22(27)25-8-6-23(7-9-25)26(10-11-30-23)31(28,29)20-4-5-21(24)18(3)15-20/h4-5,12-15H,6-11H2,1-3H3
• InChI Key： ZMWTVDXADSKNHL-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=CC(C)=C1)(N1CCC2(OCCN2S(C2=CC=C(F)C(C)=C2)(=O)=O)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 8-(3,5-dimethylbenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

Comprehensive Overview of 8-(3,5-dimethylbenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS No. 946262-16-4)

The compound 8-(3,5-dimethylbenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS No. 946262-16-4) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. Its unique spirocyclic structure and functional groups, including the dimethylbenzoyl and fluoro-methylbenzenesulfonyl moieties, make it a subject of interest for medicinal chemists and researchers exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary scientific discourse.

One of the most intriguing aspects of this compound is its molecular architecture. The 1-oxa-4,8-diazaspiro[4.5]decane core provides a rigid framework that enhances binding affinity to biological targets, while the 3,5-dimethylbenzoyl and 4-fluoro-3-methylbenzenesulfonyl groups contribute to its pharmacokinetic profile. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given the increasing demand for drugs addressing neurological disorders such as Alzheimer's disease and depression.

In the context of current trends, the compound aligns with the growing focus on precision medicine and targeted drug delivery. Its structural features suggest it could be optimized for blood-brain barrier (BBB) penetration, a critical factor in CNS drug development. Additionally, the presence of the fluoro substituent enhances its metabolic stability, a property highly valued in modern drug design to reduce dosing frequency and improve patient compliance.

The synthesis of 8-(3,5-dimethylbenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane involves multi-step organic transformations, including sulfonylation and acylations. These processes require careful optimization to achieve high yields and purity, which are essential for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound and ensure its suitability for further investigation.

From a commercial perspective, the demand for innovative small molecules like this one is driven by the pharmaceutical industry's need for new chemical entities (NCEs) with improved efficacy and safety profiles. The compound's CAS No. 946262-16-4 serves as a unique identifier in regulatory submissions and patent applications, underscoring its importance in intellectual property management.

Environmental and safety considerations are also paramount. While the compound is not classified as hazardous, its handling requires adherence to standard laboratory protocols to minimize exposure. Researchers are encouraged to explore green chemistry approaches in its synthesis to align with sustainability goals, a topic gaining traction in both academic and industrial settings.

In summary, 8-(3,5-dimethylbenzoyl)-4-(4-fluoro-3-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane represents a promising candidate for drug discovery, particularly in the realm of CNS therapeutics. Its structural complexity and functional diversity make it a valuable tool for addressing unmet medical needs, while its synthesis and characterization highlight the intersection of chemistry and biology in modern science.